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Compound of Interest

Compound Name: Ethyl pyruvate

Cat. No.: B1671689

Essential Safety and Handling Guide for Ethyl
Pyruvate

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Ethyl pyruvate. It offers procedural,
step-by-step guidance for safe operational use and disposal.

Physical and Chemical Properties

A summary of key quantitative data for Ethyl pyruvate is provided below for easy reference.
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Property Value Citations
CAS Number 617-35-6 [1112]
Molecular Formula C5H803 [1]
Molecular Weight 116.12 g/mol [1]
Appearance Colorless to pale yellow liquid [3]

Boiling Point 144 °C

Density 1.045 g/mL at 25 °C

Flash Point 46 °C (114.8 °F) - closed cup

Storage Temperature 2-8°C [41[5]

Personal Protective Equipment (PPE)

To ensure personal safety when handling Ethyl pyruvate, the following personal protective

equipment is mandatory.

Recommended PPE for Handling Ethyl Pyruvate
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Body Part

Equipment

Specification Citations

Eyes/Face

Safety Glasses &
Face Shield

Use equipment tested

and approved under
government standards  [3]
such as NIOSH (US)

or EN 166 (EU).

Skin

Gloves

Chemically resistant,

Butyl rubber, 0.3mm
thickness. Inspect o
gloves prior to use

and use proper

removal technique.

Body

Protective Clothing

Impervious, flame-
retardant, and
[1][3]

antistatic protective

clothing.

Respiratory

Respirator

Where risk
assessment shows
air-purifying
respirators are
appropriate, use a full-
face respirator with
multi-purpose
combination (US) or [3]
type ABEK (EN
14387) respirator
cartridges. If the
respirator is the sole
means of protection,
use a full-face

supplied air respirator.
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Experimental Protocol: Safe Handling of Ethyl
Pyruvate

Adherence to the following step-by-step protocol is crucial for the safe handling of Ethyl
pyruvate in a laboratory setting.

Preparation and Engineering Controls

o Ventilation: Always handle Ethyl pyruvate in a well-ventilated area. A chemical fume hood is
required.[1]

o Safety Equipment: Ensure a safety shower and eye wash station are readily accessible.[1]

« Ignition Sources: Remove all sources of ignition, including sparks, open flames, and hot
surfaces. Use explosion-proof electrical, ventilating, and lighting equipment.[1][4][6]

o Electrostatic Discharge: Take precautionary measures against static discharge. Use only
non-sparking tools and ensure containers and receiving equipment are grounded/bonded.[1]

[4]

Handling Procedure

» Donning PPE: Before handling, put on all required personal protective equipment as
specified in the table above.

» Container Handling: Keep the container tightly closed when not in use.[1] Opened containers
must be carefully resealed and kept upright to prevent leakage.[1]

e Avoiding Contact: Avoid inhalation of vapor or mist.[1] Do not get in eyes, on skin, or on
clothing.[6]

e Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[1][7]

Storage

» Conditions: Store in a cool, dry, and well-ventilated place, away from heat and sources of
ignition.[1][4]
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o Temperature: The recommended storage temperature is between 2-8°C.[4][5]

e Incompatibilities: Keep away from acids and bases.[6]

Accidental Release Measures

e Personal Precautions: In case of a spill, wear appropriate personal protective equipment.
Avoid breathing vapors, mist, or gas.[1]

e Containment: Contain the spillage and prevent it from entering drains or sewage systems.[1]

o Clean-up: Soak up the spill with an inert absorbent material. Place the material in a suitable,
closed container for disposal.[1]

First Aid Measures

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[1]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If
irritation persists, call a physician.[1][4]

« Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[7]

¢ Ingestion: DO NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1][7]

Disposal Plan

The disposal of Ethyl pyruvate and its contaminated materials must be handled with care to
avoid environmental contamination and ensure regulatory compliance.

o Waste Product: Dispose of unused Ethyl pyruvate as hazardous waste. This should be
done through a licensed professional waste disposal service. Consider burning in a chemical
incinerator equipped with an afterburner and scrubber.[7]

o Contaminated Packaging: Dispose of contaminated containers as unused product.[7]
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e Environmental Precautions: Do not allow the product to enter drains.[4]

Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for safely handling Ethyl pyruvate.
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Caption: High-level workflow for handling Ethyl pyruvate.
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Spill Detected
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;
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Caption: Logical steps for managing an Ethyl pyruvate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Ethyl
pyruvate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671689#personal-protective-equipment-for-
handling-ethyl-pyruvate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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